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Compound of Interest

Compound Name: 2-Amino-4-fluorobenzoic acid

Cat. No.: B020687

In-Depth Technical Guide: 2-Amino-4-
fluorobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential physicochemical data for 2-Amino-4-fluorobenzoic
acid, a key intermediate in the synthesis of various pharmaceutical compounds and
agrochemicals. Its structural features, including the amino group and the electron-withdrawing
fluorine atom, make it a versatile building block for developing novel molecules.

Core Physicochemical Properties

2-Amino-4-fluorobenzoic acid, also known as 4-Fluoroanthranilic acid, is a substituted
benzoic acid.[1] The presence of its functional groups allows for a variety of chemical reactions,
making it a valuable component in the synthesis of anti-inflammatory, antimicrobial, and
antitumor agents.[2]

Quantitative Data Summary

The fundamental molecular properties of 2-Amino-4-fluorobenzoic acid are summarized
below. This data is critical for reaction stoichiometry, analytical characterization, and
formulation development.
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Property Value References
Molecular Formula C7HeFNO:2 [1112113114]
Molecular Weight 155.13 g/mol [1][2]114]
Exact Mass 155.126 g/mol [3]

CAS Number 446-32-2 [3]

EC Number 207-163-9 [3]

Melting Point 192-196 °C [4]

Logical Relationship of Compound Properties

The following diagram illustrates the direct relationship between the chemical compound and
its fundamental identifiers and properties.

Molecular Formula C7HeFNO2 Molecular Weight = 155.13 g/mol

2-Amino-4-fluorobenzoic Acid

| CAS Number | 446-32-2 [ EC Number | 207-163-9

Click to download full resolution via product page

Core properties of 2-Amino-4-fluorobenzoic acid.

This document serves as a concise reference for professionals engaged in chemical synthesis
and drug discovery. No experimental protocols were cited in the source materials for this
summary.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.goldbio.com/products/2-amino-4-fluorobenzoic-acid
https://lbaochemicals.com/product/2-amino-4-fluorobenzoic-acid-446-32-2/
https://www.echemi.com/produce/pr2407106410-2-amino-4-fluorobenzoic-acid.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB7478385.aspx
https://www.goldbio.com/products/2-amino-4-fluorobenzoic-acid
https://lbaochemicals.com/product/2-amino-4-fluorobenzoic-acid-446-32-2/
https://www.chemicalbook.com/ChemicalProductProperty_US_CB7478385.aspx
https://www.echemi.com/produce/pr2407106410-2-amino-4-fluorobenzoic-acid.html
https://www.echemi.com/produce/pr2407106410-2-amino-4-fluorobenzoic-acid.html
https://www.echemi.com/produce/pr2407106410-2-amino-4-fluorobenzoic-acid.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB7478385.aspx
https://www.benchchem.com/product/b020687?utm_src=pdf-body-img
https://www.benchchem.com/product/b020687?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b020687?utm_src=pdf-custom-synthesis
https://www.goldbio.com/products/2-amino-4-fluorobenzoic-acid
https://lbaochemicals.com/product/2-amino-4-fluorobenzoic-acid-446-32-2/
https://www.echemi.com/produce/pr2407106410-2-amino-4-fluorobenzoic-acid.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB7478385.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB7478385.aspx
https://www.benchchem.com/product/b020687#2-amino-4-fluorobenzoic-acid-molecular-weight-and-formula
https://www.benchchem.com/product/b020687#2-amino-4-fluorobenzoic-acid-molecular-weight-and-formula
https://www.benchchem.com/product/b020687#2-amino-4-fluorobenzoic-acid-molecular-weight-and-formula
https://www.benchchem.com/product/b020687#2-amino-4-fluorobenzoic-acid-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b020687?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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